2-[1-(Cyclopentylmethyl)piperidin-4-yl]oxy-5-methylpyrimidine

• IUPAC Name: 2-[1-(cyclopentylmethyl)piperidin-4-yl]oxy-5-methylpyrimidine
• InChI: InChI=1S/C16H25N3O/c1-13-10-17-16(18-11-13)20-15-6-8-19(9-7-15)12-14-4-2-3-5-14/h10-11,14-15H,2-9,12H2,1H3
• InChI Key: BKNNCPSFUUZRAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OC2CCN(CC2)CC3CCCC3
• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol

Description

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidines are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. A series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The optimization of lipophilic substitution within a series of 4-benzyl-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-amines provided ATP-competitive, nano-molar inhibitors.

Chemical Reactions Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A facile synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are largely determined by its structure. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Mechanism of Action

The pharmacological inhibition of soluble epoxide hydrolase (sEH) has been suggested as a potential therapy for the treatment of pain and inflammatory diseases through the stabilization of endogenous epoxyeicosatrienoic acids.

Safety and Hazards

The safety and hazards of a compound depend on its specific properties and uses. It’s important to note that Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product.

Future Directions

The future directions in this field could involve the development of new and effective anti-TB drugs, and the design and development of new drugs with potential antimicrobial activity.